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Compound of Interest

(S)-2-Fluoro-1-phenylethanamine
Compound Name:

hydrochloride
CAS No.: 886216-59-7
Cat. No.: B2727409

Get Quote

Executive Summary

(S)-2-Fluoro-1-phenylethanamine (also known as (S)-

-fluorophenethylamine) is a critical chiral building block in medicinal chemistry. The introduction
of a fluorine atom at the

-position of the phenethylamine scaffold significantly alters the physicochemical properties of
the molecule—specifically lowering the pKa of the amine (reducing lysosomotropic trapping),
increasing lipophilicity, and blocking metabolic oxidation at the

-carbon.

This guide provides a validated, high-integrity protocol for the asymmetric synthesis of this
scaffold using a Cyclic Sulfamidate Strategy. Unlike direct deoxyfluorination methods (e.qg.,
DAST on amino alcohols) which suffer from regio-scrambling via aziridinium intermediates, the
sulfamidate route ensures complete regiocontrol and retention of stereochemistry.
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Synthesis Protocol: The Cyclic Sulfamidate Route
Rationale

Direct fluorination of (S)-phenylglycinol using diethylaminosulfur trifluoride (DAST) often leads
to rearrangement products due to the formation of a transient aziridinium ion, resulting in a
mixture of the desired 2-fluoro-1-amine and the undesired 1-fluoro-2-amine.

To guarantee the production of (S)-2-Fluoro-1-phenylethanamine with high enantiomeric
excess (>98% ee), we utilize an intramolecular displacement strategy via a cyclic sulfamidate
intermediate derived from (S)-phenylglycinol.

Workflow Diagram
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Caption: Figure 1. Regioselective synthesis pathway via cyclic sulfamidate ring opening.[1] This
route ensures retention of configuration at the benzylic center.

Detailed Experimental Procedure
Step 1: Formation of the Cyclic Sulfamidate[1]
e Reagents: (S)-Phenylglycinol (1.0 equiv), Thionyl chloride (SOCI

, 1.2 equiv), Imidazole (4.0 equiv), Dichloromethane (DCM).
e Cyclization: To a solution of (S)-phenylglycinol and imidazole in dry DCM at -78°C, add SOCI
dropwise. Allow to warm to room temperature (RT) over 2 hours.

e Oxidation: The crude sulfamidite is dissolved in MeCN/H

O (1:1). Add catalytic RuCl

(0.1 mol%) and NalO
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(1.5 equiv). Stir at 0°C for 1 hour.

o Workup: Extract with EtOAc, wash with brine, and filter through a silica pad.

e Qutcome: Isolation of (S)-4-phenyl-1,2,3-oxathiazolidine-2,2-dioxide (Cyclic Sulfamidate).

Step 2: Regioselective Fluorination

Critical Control Point: The nucleophilic attack of fluoride must occur at the terminal carbon (C2)
to retain the benzylic amine structure.

» Reagents: Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, anhydrous), Cyclic
Sulfamidate (from Step 1).

» Reaction: Dissolve the cyclic sulfamidate in anhydrous THF. Add TBAF (1.5 equiv) at RT.
Heat to 50°C for 4—6 hours.

o Mechanism:[2][3] F

attacks the less substituted carbon (C2) via S

2, breaking the C-O bond. The N-sulfate group remains attached to the benzylic carbon
(C1).

o Hydrolysis: Concentrate the mixture. Treat the residue with 20% aqueous H

SO
and ether. Stir vigorously for 12 hours to hydrolyze the N-sulfate group.

« Purification: Basify the aqueous layer with NaOH to pH 12. Extract with DCM.[4] Dry over Na
SO

. Convert to HCI salt for storage if necessary.

Data Specifications
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Parameter Specification Notes
Yield (Overall) 55-65% 3 steps from phenylglycinol.
_ _ Determined by Chiral HPLC
Enantiomeric Excess >98% ee )
(Chiralcel OD-H).
] o No 1-fluoro-2-amine isomer
Regioselectivity >00:1
detected.
Triplet of doublets (coupling to
CH
F NMR -215 to -220 ppm
and CH).

Application Protocols

Application A: Synthesis of Fluorinated Bioactive
Amides

(S)-2-Fluoro-1-phenylethanamine serves as a "fluorine-scan” replacement for phenethylamine
in drug discovery. The fluorine atom lowers the pKa of the amine (approx. pKa 8.5 vs 9.8 for
non-fluorinated), improving blood-brain barrier (BBB) penetration and reducing
phospholipidosis risk.

Protocol: Amide Coupling to a Carboxylic Acid Scaffold

» Activation: Dissolve the carboxylic acid scaffold (1.0 equiv) in DMF. Add HATU (1.1 equiv)
and DIPEA (2.5 equiv). Stir for 10 min.

e Addition: Add (S)-2-Fluoro-1-phenylethanamine HCI (1.0 equiv).
e Reaction: Stir at RT for 2—4 hours. Monitor by LC-MS.
e |solation: Dilute with EtOAc, wash with 1IN HCI (to remove unreacted amine), sat. NaHCO

, and brine.

e Result: Chiral fluorinated amide with defined stereochemistry.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2727409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application B: Chiral Resolution of Racemic Acids

Due to the electron-withdrawing effect of fluorine, this amine is less basic than its non-
fluorinated counterpart. This creates a unique "resolution window" for separating racemic acids
that may not resolve well with standard (S)-phenethylamine.

Protocol:

Mix racemic acid (1.0 equiv) and (S)-2-Fluoro-1-phenylethanamine (0.5 equiv) in hot ethanol.

Allow to cool slowly to crystallize the diastereomeric salt.

Filter and recrystallize to constant melting point.

Release the chiral acid by acidification.

Safety & Handling (E-E-A-T)

e Fluoride Source: While TBAF is safer than HF gas, it is hygroscopic. Use anhydrous TBAF
for consistent nucleophilicity.

e RuCl
/NalO

: This oxidation system is powerful. Ensure adequate cooling to prevent exotherms.

 Biological Activity: As a phenethylamine derivative, the product may possess CNS activity.
Handle with standard potent compound precautions (fume hood, gloves).
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¢ Product Characterization: (S)-2-Fluoro-1-phenylethanamine Hydrochloride Product Page.
Advanced ChemBlocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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